![molecular formula C16H11N3O4S2 B2714269 N-(1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide CAS No. 445265-10-1](/img/structure/B2714269.png)
N-(1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide
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Description
N-(1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C16H11N3O4S2 and its molecular weight is 373.4. The purity is usually 95%.
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Scientific Research Applications
Benzothiazoles in Pharmacology
Research on benzothiazole derivatives, such as benzolamide and aminozolamide, has explored their potential in medical applications, highlighting the versatility of this chemical class. Benzolamide, for example, has been evaluated for its effectiveness in improving oxygenation and reducing acute mountain sickness (AMS) symptoms, demonstrating fewer side effects compared to acetazolamide, a standard treatment for AMS (Collier et al., 2016). This study underlines the potential of benzothiazole derivatives in addressing physiological challenges associated with high-altitude exposure.
Benzothiazoles in Neurobiology
Another area of exploration is the impact of benzothiazole-related compounds on neurological function. For instance, compounds acting on NMDA receptors, such as ketamine, have been studied for their effects on memory and cognition. Studies suggest that NMDA receptor antagonists can affect episodic memory and may have implications for understanding the pathophysiology of disorders like schizophrenia (Morgan et al., 2004; Malhotra et al., 1996). Although not directly related to N-(1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-2,3-dihydro-1λ⁶,2-benzothiazol-2-yl)acetamide, these findings provide a glimpse into how benzothiazole and its analogs might influence neurobiological processes.
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11N3O4S2/c20-14(18-16-17-11-6-2-3-7-12(11)24-16)9-19-15(21)10-5-1-4-8-13(10)25(19,22)23/h1-8H,9H2,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQPBEBCQHCHQFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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